2-Amino(~13~C_2_)ethane-1-sulfonic acid
Overview
Description
“2-Amino(~13~C_2_)ethane-1-sulfonic acid” is a variant of ethanesulfonic acid, which is a sulfonic acid with the chemical formula CH3CH2SO3H . The conjugate base is known as ethanesulfonate or, when used in pharmaceutical formulations, as esilate . It is a colorless liquid .
Synthesis Analysis
Ethanesulfonic acid participates in electrolytic reduction of perrhenate solutions . It is commonly used as a catalyst for alkylation and polymerization reactions . A study synthesized tetraalkylammonium salts of functionalized sulfonic acids, including N,N-bis(2-hydroxyethyl)-2-aminoethanesulfonic acid.Chemical Reactions Analysis
Ethanesulfonic acid is a buffering agent . CHES buffers have a useful range of pH 8.6–10 . It typically appears as a white crystalline powder . Commercial preparations of CHES can contain a contaminant oligo(vinylsulfonic acid) (OVS), which is a polyanionic mimic of RNA, and can be a potent (pM) inhibitor of RNA binding proteins and enzymes .Physical And Chemical Properties Analysis
Ethanesulfonic acid has a molar mass of 110.13 g/mol . It is a colorless liquid with a density of 1.35 g/mL at 25 °C . It is soluble in water . The acidity (pKa) is -1.68 .Scientific Research Applications
13C2^{13}C_213C2
)ethane-1-sulfonic acid or 2-amino(1,2- )ethanesulfonic acid :Therapeutic Agent Against COVID-19
Taurine-13C2 has been explored as a potential therapeutic agent against COVID-19. Research suggests that Taurine can modulate the inflammatory response, which is crucial in the treatment of respiratory diseases like COVID-19 .
Cancer Research
In cancer research, Taurine-13C2 is used to study its effects on cell metabolism and regulation. It helps in understanding the role of Taurine in cancer cell proliferation and death .
Cardiovascular Health
Studies have utilized Taurine-13C2 to investigate its impact on cardiovascular health. Taurine is known to have beneficial effects on heart function and blood pressure regulation .
Neuroprotective Effects
Taurine-13C2 is applied in neurological studies to examine its neuroprotective properties. It’s particularly relevant in research on neurodegenerative disorders and stroke prevention .
Diabetes and Obesity
Research involving Taurine-13C2 includes its application in understanding the metabolic pathways affected in diabetes and obesity. Taurine plays a role in insulin regulation and lipid metabolism .
Renal Function
Taurine-13C2 is also significant in renal research. It’s used to study how Taurine affects kidney function and how it can protect against kidney damage .
Immunosenescence
Taurine-13C2 has been identified as an anti-inflammatory and anti-aging molecule, which makes it a candidate for studying immunosenescence – the gradual deterioration of the immune system associated with aging .
Biochemical Research Tool
In biochemical research, Taurine-13C2 is used as a tracer in NMR and mass spectrometry to track metabolic pathways and understand biochemical processes .
Each of these applications utilizes the unique properties of Taurine-13C2 to advance our understanding of various biological systems and diseases. The compound’s ability to be traced due to its isotopic labeling (
13C^{13}C13C
) makes it invaluable for detailed scientific analysis.Safety and Hazards
properties
IUPAC Name |
2-amino(1,2-13C2)ethanesulfonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H7NO3S/c3-1-2-7(4,5)6/h1-3H2,(H,4,5,6)/i1+1,2+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOAAWQZATWQOTB-ZDOIIHCHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CS(=O)(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH2]([13CH2]S(=O)(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H7NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90678732 | |
Record name | 2-Amino(~13~C_2_)ethane-1-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90678732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino(~13~C_2_)ethane-1-sulfonic acid | |
CAS RN |
70155-54-3 | |
Record name | 2-Amino(~13~C_2_)ethane-1-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90678732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 70155-54-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is Taurine-13C2 and why is it being investigated as a potential diagnostic tool?
A1: Taurine-13C2 is a stable, isotopically labeled form of taurine, where two carbon atoms (C2) are replaced with the heavier carbon-13 isotope. This modification allows researchers to track its metabolism in the body. The research paper [] explores its potential as a probe for diagnosing intestinal malabsorption using the 13CO2 breath test.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.